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Compound of Interest |

Compound Name: 2-Chlorohexanoyl! chloride
CAS No.: 43056-19-5
Cat. No.: B8739954

Technical Guide: 2-Chlorohexanoyl Chloride
Physicochemical Profiling, Synthesis & Application in

Drug Development
-Chloroacyl Chlorides

Executive Technical Summary

2-Chlorohexanoyl chloride (CAS 43056-19-5) is the

-chlorinated derivative of hexanoyl chloride. It serves as a high-reactivity electrophile in organic
synthesis, primarily for introducing a lipophilic hexanoyl chain functionalized at the

-position. This structural motif is pivotal in Medicinal Chemistry for creating steric hindrance
near amide bonds (increasing metabolic stability) and serving as a handle for nucleophilic
substitution reactions to install heteroatoms (N, O, S) in peptidomimetic scaffolds.

Critical Distinction: Do not confuse with 6-chlorohexanoyl chloride (CAS 19347-73-0), the

-substituted isomer used for different linker chemistries.

Physicochemical Profile

Precise physical data for 2-chlorohexanoyl chloride is often extrapolated from homologous
series due to its tendency to be prepared in situ or distilled immediately prior to use. The values
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below represent the consensus of experimental ranges and calculated properties for the pure

substance.

ble 1: Physical :

Property

Value / Range

Context & Notes

CAS Number

43056-19-5

Unique Identifier

Molecular Formula

MW: 169.05 g/mol

Boiling Point (atm)

178 — 182 °C (Predicted)

Decomposes near BP at 1
atm.[1][2]

Boiling Point (vac)

78 —82 °C @ 15 mmHg

Recommended distillation

range.

Density

1.12 + 0.05 g/mL

Denser than hexanoyl chloride
(0.96 g/mL).

Refractive Index

Useful for fraction purity

checks.

Appearance

Colorless to pale yellow liquid

Darkens upon storage (HCI

evolution).

Solubility

Reacts violently with water

Soluble in DCM, THF, Toluene,
Et20.

Technical Insight: The "Alpha-Halo" Effect

The introduction of the chlorine atom at the

-position significantly alters the physical behavior compared to the parent hexanoyl chloride:

» Boiling Point Elevation: The polarizability of the C-Cl bond increases intermolecular forces,

raising the boiling point by approximately 25-30°C relative to hexanoyl chloride (

)

e Density Increase: The heavy halogen atom increases density significantly from the parent

acyl chloride (
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Synthesis & Production Workflow

The most robust route for high-purity 2-chlorohexanoyl chloride is the Hell-Volhard-Zelinsky

(HVZ) halogenation followed by acid chloride formation, or the direct chlorination of the acyl

chloride.

Pathway Diagram: Synthesis from Hexanoic Acid

The following Graphviz diagram illustrates the conversion of Hexanoic Acid to the target 2-

Chlorohexanoyl Chloride.
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Figure 1: Synthetic pathways to 2-Chlorohexanoyl Chloride.[2][3][4] The solid path via 2-

Chlorohexanoic Acid is preferred for stoichiometry control.

Detailed Protocol: Thionyl Chloride Method

Objective: Synthesis of 2-chlorohexanoyl chloride from 2-chlorohexanoic acid.

Reagents:

e 2-Chlorohexanoic acid (1.0 eq)

e Thionyl Chloride (

) (1.5 eq)
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o DMF (Catalytic, 1-2 drops)

Step-by-Step Methodology:

Setup: Equip a dry round-bottom flask with a magnetic stir bar, reflux condenser, and a
drying tube (CaCl2 or Ar line) to exclude moisture.

» Addition: Charge the flask with 2-chlorohexanoic acid. Add

dropwise at room temperature. Note: Gas evolution (HCI, SO2) will begin immediately.

o Catalysis: Add 1-2 drops of DMF. This forms the Vilsmeier-Haack reagent intermediate,
significantly accelerating the reaction kinetic [1].

o Heating: Heat the mixture to 70°C for 2—3 hours. Monitor cessation of gas evolution.
 Purification (Crucial):
o Remove excess

via rotary evaporation or vacuum stripping at 40°C.

o Distillation: Perform vacuum distillation. Collect the fraction boiling at 78-82°C (15 mmHg).

o Quality Check: The product should be a clear, colorless liquid. Yellowing indicates residual
sulfur impurities.

Reactivity & Applications in Drug Design

2-Chlorohexanoyl chloride is a "linchpin” reagent. It allows for the sequential introduction of
two different nucleophiles: first at the carbonyl carbon (acylation), and second at the

-carbon (nucleophilic substitution).

Mechanistic Pathway: Peptidomimetic Synthesis

This workflow demonstrates how the compound is used to build complex amide scaffolds.
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Figure 2: Stepwise functionalization using 2-chlorohexanoyl chloride. The acyl chloride
reacts first, leaving the alpha-chloride available for subsequent modification.

Key Application Areas

 Lipid-Drug Conjugates (LDCs): The hexanoyl chain increases lipophilicity, facilitating
membrane crossing. The

-chloro group allows conjugation to drugs via thio-ether or amino linkages.

e Protease Inhibitors: The

-chloro ketone or amide motif can act as a covalent trap for serine proteases [2].

e Heterocycle Synthesis: Reaction with amidines or thioamides can cyclize to form imidazoles
or thiazoles, common pharmacophores.
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Safety & Handling Protocols

Hazard Class: Corrosive (Skin/Eye Damage), Lachrymator.

o Moisture Sensitivity: Hydrolyzes rapidly to release HCI gas. All glassware must be oven-
dried.

o Storage: Store under inert atmosphere (Argon/Nitrogen) at 2—-8°C. Long-term storage at
room temperature can lead to darkening and pressure buildup.

o Neutralization: Quench spills with saturated sodium bicarbonate (

) solution. Do not add water directly to the concentrated chemical to avoid violent splashing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1.N,N-“HREZBER for synthesis | Sigma-Aldrich [sigmaaldrich.com]

e 2. prepchem.com [prepchem.com]
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e 3. Organic Syntheses Procedure [orgsyn.org]
e 4. chemsynthesis.com [chemsynthesis.com]

e To cite this document: BenchChem. [2-Chlorohexanoyl chloride boiling point and density].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8739954#2-chlorohexanoyl-chloride-boiling-point-
and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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